Cas no 1058249-72-1 (1-(3-chlorophenyl)-N-{1-(thiophen-2-yl)cyclopentylmethyl}methanesulfonamide)

1-(3-Chlorophenyl)-N-{1-(thiophen-2-yl)cyclopentylmethyl}methanesulfonamide is a specialized sulfonamide derivative featuring a chlorophenyl and thiophene-substituted cyclopentylmethyl moiety. This compound exhibits potential utility in medicinal chemistry and pharmaceutical research due to its structurally diverse framework, which may enhance binding affinity and selectivity in target interactions. The presence of both aromatic and heterocyclic components contributes to its versatility in drug development, particularly in modulating enzyme or receptor activity. Its methanesulfonamide group further offers stability and favorable pharmacokinetic properties. This compound is suited for exploratory studies in lead optimization and structure-activity relationship (SAR) investigations.

1-(3-chlorophenyl)-N-{1-(thiophen-2-yl)cyclopentylmethyl}methanesulfonamide structure

1058249-72-1 structure

Product Name:1-(3-chlorophenyl)-N-{1-(thiophen-2-yl)cyclopentylmethyl}methanesulfonamide

CAS No:1058249-72-1

MF:C₁₇H₂₀ClNO₂S₂

MW:369.929201126099

CID:5912018

PubChem ID:25882914

Update Time:2025-05-27

1-(3-chlorophenyl)-N-{1-(thiophen-2-yl)cyclopentylmethyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

- 1-(3-chlorophenyl)-N-{1-(thiophen-2-yl)cyclopentylmethyl}methanesulfonamide
- 1-(3-chlorophenyl)-N-((1-(thiophen-2-yl)cyclopentyl)methyl)methanesulfonamide
- VU0637628-1
- AKOS024500789
- 1058249-72-1
- 1-(3-chlorophenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}methanesulfonamide
- F5224-0081
- 1-(3-chlorophenyl)-N-[(1-thiophen-2-ylcyclopentyl)methyl]methanesulfonamide
- Inchi： 1S/C17H20ClNO2S2/c18-15-6-3-5-14(11-15)12-23(20,21)19-13-17(8-1-2-9-17)16-7-4-10-22-16/h3-7,10-11,19H,1-2,8-9,12-13H2
- InChI Key： SDAUROMCLREGGG-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)CS(NCC1(C2=CC=CS2)CCCC1)(=O)=O

Computed Properties

Exact Mass: 369.0623989g/mol
Monoisotopic Mass: 369.0623989g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 6
Complexity: 485
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 82.8Å²

1-(3-chlorophenyl)-N-{1-(thiophen-2-yl)cyclopentylmethyl}methanesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5224-0081-2μmol	1-(3-chlorophenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}methanesulfonamide	1058249-72-1	2μmol	$57.0	2023-09-10
Life Chemicals	F5224-0081-5μmol	1-(3-chlorophenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}methanesulfonamide	1058249-72-1	5μmol	$63.0	2023-09-10
Life Chemicals	F5224-0081-10μmol	1-(3-chlorophenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}methanesulfonamide	1058249-72-1	10μmol	$69.0	2023-09-10
Life Chemicals	F5224-0081-20μmol	1-(3-chlorophenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}methanesulfonamide	1058249-72-1	20μmol	$79.0	2023-09-10
Life Chemicals	F5224-0081-1mg	1-(3-chlorophenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}methanesulfonamide	1058249-72-1	1mg	$54.0	2023-09-10
Life Chemicals	F5224-0081-2mg	1-(3-chlorophenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}methanesulfonamide	1058249-72-1	2mg	$59.0	2023-09-10
Life Chemicals	F5224-0081-3mg	1-(3-chlorophenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}methanesulfonamide	1058249-72-1	3mg	$63.0	2023-09-10
Life Chemicals	F5224-0081-4mg	1-(3-chlorophenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}methanesulfonamide	1058249-72-1	4mg	$66.0	2023-09-10
Life Chemicals	F5224-0081-5mg	1-(3-chlorophenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}methanesulfonamide	1058249-72-1	5mg	$69.0	2023-09-10
Life Chemicals	F5224-0081-10mg	1-(3-chlorophenyl)-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}methanesulfonamide	1058249-72-1	10mg	$79.0	2023-09-10